An In-depth Technical Guide to Ethyl[2-(3-methoxyphenyl)ethyl]amine and its Precursor
An In-depth Technical Guide to Ethyl[2-(3-methoxyphenyl)ethyl]amine and its Precursor
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of Ethyl[2-(3-methoxyphenyl)ethyl]amine, a derivative of the more extensively documented compound, 2-(3-methoxyphenyl)ethylamine. Due to the limited direct research on the N-ethylated form, this document establishes a foundational understanding by first detailing the characteristics of its primary amine precursor. It then logically extrapolates to the synthesis, putative properties, and potential applications of Ethyl[2-(3-methoxyphenyl)ethyl]amine, offering field-proven insights for professionals in drug development and scientific research. This guide emphasizes experimental causality and self-validating protocols, grounded in authoritative chemical principles.
Introduction: The Core Moiety - 2-(3-Methoxyphenyl)ethylamine
To comprehend the technical nuances of Ethyl[2-(3-methoxyphenyl)ethyl]amine, a thorough understanding of its parent compound, 2-(3-methoxyphenyl)ethylamine, is paramount. This primary amine serves as the foundational scaffold and its properties significantly influence those of its N-alkylated derivatives.
Chemical Identity and Synonyms
The precursor compound, 2-(3-methoxyphenyl)ethylamine, is a well-documented chemical entity.
Physicochemical Properties
The physical and chemical characteristics of 2-(3-methoxyphenyl)ethylamine are crucial for its handling, storage, and synthetic applications.
| Property | Value | Source |
| Molecular Weight | 151.21 g/mol | [1][4] |
| Appearance | Colorless to light yellow liquid | [1][4] |
| Boiling Point | 118-119 °C at 6 mmHg | [4] |
| Density | 1.038 g/mL at 25 °C | [4] |
| Refractive Index | n20/D 1.538 | [4] |
| Solubility | Sparingly soluble in methanol, slightly soluble in chloroform and DMSO, insoluble in water. | [4] |
The Target Derivative: Ethyl[2-(3-methoxyphenyl)ethyl]amine
Ethyl[2-(3-methoxyphenyl)ethyl]amine, the N-ethyl derivative of the aforementioned primary amine, is a less common compound with limited commercially available data. This section will delve into its projected synthesis, properties, and potential research avenues.
Chemical Identity
-
Chemical Name: N-Ethyl-2-(3-methoxyphenyl)ethylamine
-
Molecular Formula: C11H17NO
Synthesis and Experimental Protocols
The synthesis of Ethyl[2-(3-methoxyphenyl)ethyl]amine can be logically achieved through the N-alkylation of its primary amine precursor. Reductive amination stands out as a robust and widely employed method for such transformations due to its efficiency and control over the degree of alkylation.[7][8]
Proposed Synthetic Pathway: Reductive Amination
This method involves the reaction of 2-(3-methoxyphenyl)ethylamine with acetaldehyde in the presence of a reducing agent. The reaction proceeds via an intermediate imine, which is then reduced to the secondary amine.[7][9]
Reaction:
2-(3-methoxyphenyl)ethylamine + Acetaldehyde → [Imine Intermediate] --(Reducing Agent)--> N-Ethyl-2-(3-methoxyphenyl)ethylamine
Detailed Experimental Protocol
This protocol is a self-validating system, designed to ensure high yield and purity.
Materials:
-
2-(3-methoxyphenyl)ethylamine (1 equivalent)
-
Acetaldehyde (1.1 equivalents)
-
Sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 equivalents)[8]
-
Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) as solvent
-
Saturated aqueous sodium bicarbonate (NaHCO3) solution
-
Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)
-
Standard laboratory glassware and magnetic stirrer
Procedure:
-
Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 2-(3-methoxyphenyl)ethylamine and dissolve it in the chosen solvent.
-
Aldehyde Addition: Add acetaldehyde to the solution and stir the mixture at room temperature for 20-30 minutes to allow for the formation of the imine intermediate.
-
Reduction: Carefully add sodium triacetoxyborohydride portion-wise to the reaction mixture. The addition may be exothermic. Maintain the temperature with an ice bath if necessary.
-
Reaction Monitoring: Stir the reaction at room temperature for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).
-
Workup: Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.
-
Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3x).
-
Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
-
Purification: The crude product can be purified by column chromatography on silica gel to yield the pure Ethyl[2-(3-methoxyphenyl)ethyl]amine.
Visualization of the Synthetic Workflow
Sources
- 1. 2-(3-Methoxyphenyl)ethylamine | CymitQuimica [cymitquimica.com]
- 2. chembk.com [chembk.com]
- 3. 3-Methoxyphenethylamine | C9H13NO | CID 74866 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. grokipedia.com [grokipedia.com]
- 5. fluorochem.co.uk [fluorochem.co.uk]
- 6. 915923-69-2|N-Ethyl-2-(3-methoxyphenoxy)ethanamine|BLD Pharm [bldpharm.com]
- 7. Reductive amination - Wikipedia [en.wikipedia.org]
- 8. masterorganicchemistry.com [masterorganicchemistry.com]
- 9. chem.libretexts.org [chem.libretexts.org]
